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Compound of Interest

Compound Name: Lanthanum chloride heptahydrate

Cat. No.: B155567 Get Quote

Lanthanum Chloride Heptahydrate Technical
Support Center
This technical support center provides researchers, scientists, and drug development

professionals with comprehensive guidance on the storage, handling, and use of Lanthanum
Chloride Heptahydrate (LaCl₃·7H₂O) in experimental settings.

Frequently Asked Questions (FAQs)
Q1: What are the ideal storage conditions for lanthanum chloride heptahydrate?

A1: Lanthanum chloride heptahydrate is hygroscopic, meaning it readily absorbs moisture

from the air.[1][2][3] To maintain its integrity, it should be stored in a tightly sealed container in a

cool, dry, and well-ventilated area, away from incompatible substances.[4][5][6] The

recommended storage temperature is between 15–25 °C.[7]

Q2: What personal protective equipment (PPE) should I use when handling this compound?

A2: When handling lanthanum chloride heptahydrate, it is essential to wear appropriate PPE

to avoid contact with skin and eyes. Recommended PPE includes safety glasses with side

shields or goggles, chemical-resistant gloves, and a lab coat or long-sleeved clothing.[6][8] If

there is a risk of generating dust, a NIOSH-approved respirator should be used.[6]

Q3: How should I prepare a stock solution of lanthanum chloride heptahydrate?
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A3: To prepare a stock solution, use deionized or distilled water. Lanthanum chloride
heptahydrate is highly soluble in water.[1][3][9] Weigh out the desired amount of the solid in a

clean container and slowly add it to the water while stirring to ensure it fully dissolves. For cell

culture experiments, it is crucial to sterilize the solution, typically by filtration through a 0.22 µm

filter, before adding it to your culture medium.

Q4: Can I use phosphate-buffered saline (PBS) with lanthanum chloride?

A4: No, it is not recommended. Lanthanum ions (La³⁺) react with phosphate ions (PO₄³⁻) to

form a highly insoluble precipitate, lanthanum phosphate (LaPO₄). This will remove both

lanthanum and phosphate from your solution, altering their effective concentrations and

potentially causing issues with your experiment.

Q5: Are there any other common laboratory buffers I should avoid?

A5: Caution should be exercised when using "Good's buffers" such as HEPES, PIPES, MES,

and MOPS, as they have been shown to interact with lanthanide ions.[10] TRIS buffer is a

recommended alternative as it shows minimal interaction.[10]
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Problem Possible Cause(s) Solution(s)

Cloudiness or precipitate forms

when adding lanthanum

chloride solution to my cell

culture medium.

The medium contains

phosphate ions (e.g., from

phosphate-buffered saline or

other components).

- Use a phosphate-free

medium or buffer system. -

Prepare the final concentration

of lanthanum chloride in a

TRIS-buffered saline solution.

I am not observing the

expected biological effect (e.g.,

calcium channel blockade).

- The actual concentration of

free La³⁺ is lower than

calculated due to precipitation

with components in the

medium. - The compound has

absorbed a significant amount

of water, altering its effective

molecular weight.

- Confirm the absence of

phosphates in your

experimental buffer. - Use

freshly opened lanthanum

chloride heptahydrate or a

properly stored container to

prepare your solutions. -

Consider using a higher

concentration if you suspect

partial precipitation.

I am observing unexpected cell

toxicity or apoptosis.

- The concentration of

lanthanum chloride is too high.

At higher concentrations (e.g.,

50 µM), it can promote calcium

phosphate precipitation in the

medium and induce apoptosis.

[11][12] - Contamination of the

stock solution.

- Perform a dose-response

experiment to determine the

optimal non-toxic

concentration for your cell

type. - Ensure your stock

solution is sterile-filtered.

Variability in results between

experiments.

- Inconsistent storage and

handling of the solid

compound, leading to varying

degrees of hydration. -

Inconsistent preparation of

stock solutions.

- Always store lanthanum

chloride heptahydrate in a

desiccator or a tightly sealed

container in a dry environment.

- Prepare fresh stock solutions

for each set of experiments.

Quantitative Data
Physical and Chemical Properties
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Property Value Reference(s)

Molecular Weight 371.37 g/mol [2][13]

Appearance White crystalline solid [1][2]

Water Solubility >850 g/L at 20 °C [4]

pH of 1% solution < 7 [5]

Melting Point 91 °C (decomposes) [13]

Toxicological Data

Test Species Route Value Reference(s)

LD50 Rat Oral 4184 mg/kg [5]

Experimental Protocols
General Protocol for Preparing and Using Lanthanum Chloride in Cell Culture

This protocol provides a general guideline for using lanthanum chloride as a calcium channel

blocker in an in vitro cell culture setting.

Materials:

Lanthanum chloride heptahydrate (LaCl₃·7H₂O)

Sterile, deionized or distilled water

Sterile 0.22 µm syringe filter

Appropriate sterile containers for solutions

Phosphate-free cell culture medium or a TRIS-based buffer system

Procedure:
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Stock Solution Preparation (e.g., 100 mM): a. Under sterile conditions (e.g., in a laminar flow

hood), weigh out 3.714 g of lanthanum chloride heptahydrate. b. Add the solid to a sterile

container. c. Add sterile water to a final volume of 100 mL. d. Mix thoroughly until the solid is

completely dissolved. e. Sterilize the stock solution by passing it through a 0.22 µm syringe

filter into a new sterile container. f. Store the stock solution at 4 °C. It is recommended to

prepare fresh stock solutions regularly.

Working Solution Preparation: a. Dilute the stock solution to the desired final concentration in

a phosphate-free cell culture medium or a TRIS-based buffer immediately before use. b. For

example, to prepare a 100 µM working solution, add 10 µL of the 100 mM stock solution to

10 mL of the phosphate-free medium.

Application to Cells: a. Remove the existing cell culture medium from your cells. b. Wash the

cells with a phosphate-free buffered saline (e.g., TRIS-buffered saline). c. Add the prepared

working solution containing the desired concentration of lanthanum chloride to your cells. d.

Incubate for the desired period according to your experimental design.

Important Considerations:

Always perform a dose-response curve to determine the optimal concentration for your

specific cell type and experimental endpoint, as high concentrations can be toxic.[11][12]

Ensure that all solutions and media used in the experiment are free of phosphate to prevent

precipitation.
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Troubleshooting Workflow for LaCl3 Experiments

Experiment Start
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Yes

No Expected Effect?

No

Use Phosphate-Free or TRIS Buffer

Retry

Verify Concentration and Storage

Yes

Unexpected Toxicity?

No

Optimize Concentration (Dose-Response)

Retry

Concentration Too High?

Yes

Experiment Successful

No

Lower Concentration

Retry

Click to download full resolution via product page

Caption: Troubleshooting logic for common issues in experiments using Lanthanum Chloride.
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La³⁺ as a Calcium Channel Blocker
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La³⁺ Induced Apoptosis Signaling

High Concentration La³⁺
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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